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Compound of Interest

Compound Name: 4-Styrylpyridazine

CAS No.: 39816-19-8

Cat. No.: B1606690

Get Quote

This guide provides comprehensive, step-by-step procedures for the proper and safe disposal

of 4-Styrylpyridazine. As drug development professionals and researchers, our commitment to

safety and environmental stewardship extends beyond the benchtop to the entire lifecycle of

the chemicals we handle. This document is structured to provide not just procedural

instructions, but also the scientific rationale behind them, ensuring that these protocols are both

understood and effectively implemented.

Hazard Profile and Core Chemical Properties of 4-
Styrylpyridazine
While a specific, comprehensive Safety Data Sheet (SDS) for 4-Styrylpyridazine is not widely

available, a robust hazard assessment can be constructed by examining its structural

analogues, namely 4-Styrylpyridine and Pyridazine. This approach allows us to anticipate

potential risks and handle the compound with appropriate caution.

4-Styrylpyridazine is an aromatic heterocyclic compound containing a pyridazine ring linked to

a styryl group.[1][2] The pyridazine moiety suggests potential for water solubility and introduces
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nitrogen-based reactivity.[3][4] The styryl group imparts characteristics of an aromatic

hydrocarbon. The most closely related analogue with available safety data is 4-Styrylpyridine.

Inferred Hazard Assessment: Based on data for 4-Styrylpyridine, 4-Styrylpyridazine should be

handled as a substance that can cause skin irritation, serious eye damage, and potential

respiratory irritation.[5][6]

Property Data Source

Molecular Formula C₁₃H₁₁N [1][6]

Molecular Weight 181.23 g/mol [6]

Appearance
Likely a white to brown powder

or crystal

Boiling Point
~64°C at 4 mmHg (for 4-

Styrylpyridine)
[5]

GHS Hazard Statements

H315: Causes skin

irritationH318: Causes serious

eye damageH335: May cause

respiratory irritation

[5][6]

GHS Precautionary

Statements

P261, P264, P280,

P302+P352,

P305+P354+P338, P501

[5][6]

Pre-Disposal: Safe Handling and Required Personal
Protective Equipment (PPE)
Before beginning any work that will generate 4-Styrylpyridazine waste, it is imperative to

establish a safe handling environment. The causality behind this is simple: preventing exposure

is the most effective safety measure.

Core Handling Protocol:

Ventilation: All handling of 4-Styrylpyridazine, including weighing and solution preparation,

must be conducted inside a certified chemical fume hood to mitigate the risk of inhaling dust
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or vapors.[7]

Ignition Sources: Keep the compound away from heat, sparks, and open flames. While data

is limited, related structures like pyridine are flammable.[8][9]

Incompatible Materials: Store and handle separately from strong oxidizing agents and strong

acids to prevent potentially violent reactions.[8][10]

Required Personal Protective Equipment (PPE):

PPE Item Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects against dust particles

and splashes, addressing the

risk of serious eye damage

(H318).[5]

Hand Protection
Nitrile gloves (minimum

thickness of 4 mil).

Provides a barrier against skin

contact, preventing irritation

(H315). Always inspect gloves

before use.[3]

Body Protection
A flame-resistant laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory
Not required if handled in a

fume hood.

A fume hood provides

adequate protection against

respiratory irritation (H335).[7]

Step-by-Step Disposal and Waste Segregation
Protocol
Proper segregation at the point of generation is the cornerstone of safe and compliant chemical

waste management.[11] Mixing incompatible waste streams can lead to dangerous chemical

reactions and complicates the final disposal process.[11] All waste must be collected by a

licensed hazardous waste disposal service or your institution's Environmental Health and

Safety (EHS) department.[12]
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Unused or Expired 4-Styrylpyridazine (Neat Compound)
Container: Place the original container with the unused product in a secondary containment

bin.

Labeling: If not in the original container, use a chemically compatible container (e.g., amber

glass vial). Affix a hazardous waste label detailing the full chemical name ("4-
Styrylpyridazine"), CAS number (103-31-1), and the approximate quantity.[11]

Storage: Store the labeled container in a designated satellite accumulation area for

hazardous chemical waste, away from incompatible materials.[13]

Contaminated Solid Waste
This stream includes items like gloves, weighing papers, pipette tips, and contaminated silica

gel.

Container: Designate a specific, puncture-resistant container or a durable, transparent bag

clearly labeled "Solid Chemical Waste."

Collection: Place all solid materials contaminated with 4-Styrylpyridazine into this container

immediately after use.

Labeling: Once the container is full, securely close it and affix a hazardous waste label. List

"4-Styrylpyridazine" and any other chemical contaminants.

Disposal: Transfer to the designated hazardous waste collection area.

Contaminated Liquid Waste
This includes reaction mixtures and solvent rinses.

Compatibility Check: The primary directive is to avoid mixing incompatible waste streams.

Halogenated and non-halogenated solvents must be collected in separate containers.[11] 4-
Styrylpyridazine waste should not be mixed with aqueous waste containing acids or strong

oxidizers.
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Container: Use a designated, chemically-compatible (e.g., HDPE or glass) and properly

vented solvent waste container.

Labeling: Clearly label the container with "Hazardous Waste," and list all constituents by their

full chemical names, including solvents and an estimated concentration of 4-
Styrylpyridazine. Maintain a running log on the container label.

Storage: Keep the container sealed when not in use and store it in a well-ventilated area

within secondary containment.[13]

Spill Management and Decontamination
Accidents can occur, and a prepared response is critical for safety.

Spill Cleanup Protocol (for small spills < 100g in a fume hood):

Alert & Isolate: Alert personnel in the immediate area. Ensure the fume hood sash is

lowered.

PPE: Don the full required PPE as listed in Section 2.

Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or a

commercial chemical absorbent pad.[7] Do not use combustible materials like paper towels

as the primary absorbent.

Collect: Carefully sweep or scoop the absorbed material into a sealable, heavy-duty plastic

bag or container.

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

isopropanol or ethanol), followed by soap and water.

Dispose: All cleanup materials (absorbent, cloths, gloves) are considered hazardous solid

waste and must be disposed of according to the protocol in Section 3.2. Label the waste bag

with all chemical contaminants.

Visualized Disposal Workflow
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The following diagram provides a clear, at-a-glance decision-making workflow for the proper

segregation of 4-Styrylpyridazine waste.

4-Styrylpyridazine Disposal Workflow

1. Identify Waste Type

2. Select Correct Waste Container

3. Final Disposal Path

Generated Waste
Containing 4-Styrylpyridazine

Unused/Expired Solid
(Neat Compound)

Is it the neat compound?

Contaminated Solids
(Gloves, Vials, Paper)

Is it contaminated labware?

Contaminated Liquids
(Solvents, Solutions)

Is it a liquid solution?

Original or Labeled
Solid Waste Container

Labeled 'Solid Chemical Waste'
Container or Bag

Labeled Liquid Waste Jug
(Segregated by Solvent Type)

Store in Satellite Accumulation Area
for EHS/Hazardous Waste Pickup

Click to download full resolution via product page
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Caption: Decision workflow for segregating 4-Styrylpyridazine waste streams.

References
Safety Data Sheet PYRIDINE. ChemSupply Australia. [Link]

4-Styrylpyridine. PubChem, National Institutes of Health. [Link]

Pyridazine - SAFETY DATA SHEET. Alfa Aesar. [Link]

4-Styrylpyridine. CAS Common Chemistry. [Link]

SAFETY DATA SHEET. Alligare. [Link]

Pyridine - SAFETY DATA SHEET. PENTA. [Link]

12 Safety Precautions To Follow When Handling Pyridine. Post Apple Scientific. [Link]

4-Styrylpyridine hydrochloride, (Z)-. PubChem, National Institutes of Health. [Link]

Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND

WASTE CHEMICALS. EPFL. [Link]

Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as

Emerging Contaminants. MDPI. [Link]

LABORATORY WASTE DISPOSAL GUIDELINES. University of Wollongong. [Link]

In-Laboratory Treatment of Chemical Waste. University of British Columbia. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1606690/docs?utm_src=pdf-body#a-researcher-s-guide-to-the-safe-disposal-of-4-styrylpyridazine
https://www.chemsupply.com.au/documents/PL041_AU.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/641098
https://www.alfa.com/en/msds/_/A13266
https://commonchemistry.cas.org/detail?cas_rn=103-31-1
https://www.alligare.com/wp-content/uploads/2020/01/Alligare-24-D-Amine-4-1-20-2020.pdf
https://www.pentachemicals.eu/msds/EN/PYRIDINE_52200.pdf
https://postapplescientific.com/blog/12-safety-precautions-to-follow-when-handling-pyridine/
https://pubchem.ncbi.nlm.nih.gov/compound/12429370
https://www.vumc.org/safety/sites/default/files/public_files/chem/Lab-Guide-Managing-Chem-Waste.pdf
https://www.epfl.ch/campus/security-safety/wp-content/uploads/2019/08/Prudent-Practices-in-the-Laboratory.pdf#page=369
https://www.mdpi.com/2073-4441/17/1/111
https://www.uow.edu.au/content/groups/public/@web/@ohs/documents/doc/uow153528.pdf
https://srs.ubc.ca/health-safety/research-safety/chemical-safety/chemical-waste-management/in-laboratory-treatment-of-chemical-waste/
https://www.benchchem.com/product/b1606690?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 4-Styrylpyridine | 103-31-1 [chemicalbook.com]

2. CAS Common Chemistry [commonchemistry.cas.org]

3. assets.thermofisher.com [assets.thermofisher.com]

4. mdpi.com [mdpi.com]

5. 4-Styrylpyridine - Safety Data Sheet [chemicalbook.com]

6. 4-Styrylpyridine | C13H11N | CID 641098 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]

8. shop.chemsupply.com.au [shop.chemsupply.com.au]

9. pentachemicals.eu [pentachemicals.eu]

10. alligare.com [alligare.com]

11. documents.uow.edu.au [documents.uow.edu.au]

12. vumc.org [vumc.org]

13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [A Researcher's Guide to the Safe Disposal of 4-
Styrylpyridazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606690/docs#a-researcher-s-guide-to-the-safe-
disposal-of-4-styrylpyridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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